OatBetaGlucan80per cent

• CAS No.: 159940-37-1
• Molecular Formula: C8H10N2O2
• Synonyms: OatBetaGlucan80%

Description

Oat beta-glucan 80% (OBG80) is a highly purified soluble dietary fiber derived from oat bran, composed of linear glucose polymers linked by β-(1→3) and β-(1→4) glycosidic bonds. Its high molecular weight (typically 150–3,000 kDa) and viscosity contribute to its recognized health benefits, particularly in modulating lipid metabolism and improving cardiovascular health . OBG80 is distinguished by its 80% purity, which ensures consistent functionality in food and pharmaceutical applications. Clinical studies demonstrate its efficacy in reducing LDL cholesterol by up to 10% in hypercholesterolemic adults at doses of 3–5 g/day .

Comparison with Similar Compounds

Structural and Functional Differences

Beta-glucans from various sources exhibit structural diversity that dictates their biological activity:

Property	Oat Beta-Glucan 80%	Yeast Beta-1,3-D-Glucan	Barley Beta-Glucan
Glycosidic Bonds	β-(1→3) and β-(1→4)	β-(1→3) with β-(1→6) branches	β-(1→3) and β-(1→4)
Solubility	High (water-soluble)	Low (insoluble in water)	Moderate (partially soluble)
Molecular Weight	150–3,000 kDa	100–500 kDa	100–2,500 kDa
Primary Source	Oat bran	Yeast cell walls	Barley grain
Key Applications	Cholesterol management, food additives	Immune modulation, cosmetics	Digestive health, food stabilization

Sources:

• Yeast Beta-1,3-D-Glucan : Insoluble and primarily used in immune support. Its β-(1→6) branches enhance recognition by immune receptors, making it effective in activating macrophages .
• Barley Beta-Glucan : Structurally similar to oat β-glucan but with lower solubility due to higher proportions of β-(1→4) bonds, reducing its cholesterol-lowering efficacy compared to OBG80 .

Health Benefits and Clinical Efficacy

• Lipid Metabolism : OBG80 outperforms barley β-glucan in reducing LDL cholesterol due to its higher solubility and viscosity, which enhance bile acid binding . Yeast β-glucan lacks this effect but shows stronger immune-stimulating properties .
• Glycemic Control : OBG80’s high viscosity slows glucose absorption, improving postprandial glycemic response. Barley β-glucan exhibits similar effects but requires higher doses .
• Immune Modulation: Yeast β-glucan is superior in enhancing granulocyte and macrophage activity, while OBG80’s immunomodulatory effects are indirect via gut microbiota interactions .